Cas no 1807105-93-6 (Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetate)

• Product Name: Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetate
• CAS No: 1807105-93-6
• MF: C₁₀H₉ClF₂INO₂
• MW: 375.538241147995
• CID: 4804060
• Update Time: 2025-10-16

Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetate

• Inchi： 1S/C10H9ClF2INO2/c1-17-8(16)3-5-2-6(9(12)13)7(4-11)10(14)15-5/h2,9H,3-4H2,1H3
• InChI Key： JNQLTQOSFQLFAV-UHFFFAOYSA-N
• SMILES： IC1=C(CCl)C(C(F)F)=CC(CC(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetate

Introduction to Methyl 3-(chloromethyl)-4-(difluoromethyl)-2-iodopyridine-6-acetate (CAS No. 1807105-93-6)

Methyl 3-(chloromethyl)-4-()-2-iodopyridine-6-acetate, identified by its CAS number 1807105-93-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, which is well-known for its diverse biological activities and applications in drug development. The unique structural features of this molecule, particularly the presence of both chloromethyl and substituents, make it a valuable intermediate in the synthesis of various bioactive molecules.

The group in Methyl 3-()-4-()-2-iodopyridine-6-acetate introduces a reactive site that can be readily functionalized, enabling the construction of more complex structures. This property is particularly useful in medicinal chemistry, where such intermediates are often employed to create novel drug candidates. The group, on the other hand, is known to enhance metabolic stability and binding affinity, making it a popular choice in the design of pharmacologically active compounds.

In recent years, there has been a growing interest in the development of new therapeutic agents targeting various diseases. Methyl 3-()-4-()-2-iodopyridine-6-acetate has been explored in several research studies as a key intermediate in the synthesis of potential drug candidates. For instance, its structural framework has been utilized in the preparation of small-molecule inhibitors targeting enzymes involved in cancer metabolism. These inhibitors have shown promising results in preclinical studies, highlighting the compound's potential as a building block for next-generation anticancer therapies.

The iodopyridine moiety in Methyl 3-()-4-()-2-iodopyridine-6-acetate also plays a crucial role in its reactivity and utility. Iodine is a versatile halogen that can participate in various chemical transformations, including cross-coupling reactions, which are fundamental in modern synthetic organic chemistry. These reactions allow for the efficient construction of complex molecular architectures, making iodopyridines valuable tools in drug discovery and development.

One notable application of Methyl 3-()-4-()-2-iodopyridine-6-acetate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The compound's unique structural features make it an ideal candidate for generating such inhibitors.

In addition to its pharmaceutical applications, Methyl 3-()-4-()-2-iodopyridine-6-acetate has also been investigated for its potential use in agrochemicals. The development of new pesticides and herbicides is essential for ensuring food security and protecting crops from pests and diseases. The compound's reactivity and structural versatility make it a promising candidate for designing novel agrochemical agents that are more effective and environmentally friendly.

The synthesis of Methyl 3-()-4-()-2-iodopyridine-6-acetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework. These methods leverage the reactivity of the iodopyridine moiety and other functional groups present in the compound to achieve efficient synthesis.

Ongoing research continues to explore new applications and derivatives of Methyl 3-(< strong chloromethyl >)-4-(< strong difluoromethyl >)-2-iodopyridine-6-acetate. Innovations in synthetic chemistry and drug discovery are expected to further expand its utility across various fields. As our understanding of biological processes grows, so does the demand for sophisticated molecular tools like this compound to address complex challenges in medicine and agriculture.